Cas no 21370-71-8 (trans-1-Decalone)

trans-1-Decalone Properties

Names and Identifiers

• 1(2H)-Naphthalenone,octahydro-, (4aR,8aS)-rel-
• trans-1-Decalone
• 1-Decalone, trans-
• Octahydro-1(2H)-naphthalenone, (E)-
• Octahydro-2H-naphthalen-1-one, trans-
• trans-bicyclo(4.4.0)decan-1-one
• trans-Bicyclo[4.4.0]decan-2-one
• trans-Decalone-1
• trans-α-Decalone
• EINECS 244-352-5
• J-014015
• DTXSID301030742
• trans-Decahydro-1-naphthalenone
• REL-(4AR,8AS)-OCTAHYDRO-1(2H)-NAPHTHALENONE
• UNII-22P3A7D875
• 22P3A7D875
• (4aR,8aS)-3,4,4a,5,6,7,8,8a-octahydro-2H-naphthalen-1-one
• NS00120050
• starbld0016699
• trans-1-Decalone, 98%
• 21370-71-8
• SCHEMBL895510
• AFEFRXAPJRCTOW-BDAKNGLRSA-N
• 1(2H)-NAPHTHALENONE, OCTAHYDRO-, (4AR,8AS)-REL-
• AKOS024348816
• +Expand

• MDL： MFCD00064175
• InChIKey： AFEFRXAPJRCTOW-BDAKNGLRSA-N
• Inchi： InChI=1S/C10H16O/c11-10-7-3-5-8-4-1-2-6-9(8)10/h8-9H,1-7H2
• SMILES： O=C1CCCC2CCCCC12

Computed Properties

• Exact Mass: 152.12018
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 152.12
• Heavy Atom Count: 11
• Complexity: 162
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 2.54580
• PSA: 17.07
• Refractive Index: 1.4849 (estimate)
• Boiling Point: 73 °C/1 mmHg(lit.)
• Melting Point: 30-32 °C (lit.)
• Flash Point: Fahrenheit: 195.8 ° f < br / > Celsius: 91 ° C < br / >
• Color/Form: Not available
• Solubility: Not available
• Density: 0.9860